2-(4-(N-((5-(furan-2-yl)pyridin-3-yl)methyl)sulfamoyl)phenoxy)acetamide

• IUPAC Name: 2-[4-[[5-(furan-2-yl)pyridin-3-yl]methylsulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C18H17N3O5S/c19-18(22)12-26-15-3-5-16(6-4-15)27(23,24)21-10-13-8-14(11-20-9-13)17-2-1-7-25-17/h1-9,11,21H,10,12H2,(H2,19,22)
• InChI Key: FOOQSXCWCHGDEI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CN=CC(=C2)CNS(=O)(=O)C3=CC=C(C=C3)OCC(=O)N
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol

Description

The compound is part of a broader class of chemicals known for their complex synthesis processes and significant pharmacological potential. These substances often feature a mix of heterocyclic components, such as furan and pyridine rings, linked through various functional groups, enabling a wide range of chemical reactions and interactions. The interest in synthesizing and analyzing such molecules stems from their relevance in medicinal chemistry, where they can serve as key intermediates or final products with desired biological activities.

Synthesis Analysis

Synthesizing compounds like 2-(4-(N-((5-(furan-2-yl)pyridin-3-yl)methyl)sulfamoyl)phenoxy)acetamide typically involves multi-step reactions, starting from basic heterocyclic frameworks to more complex structures through reactions like condensation, nucleophilic substitution, and catalytic transformations. For example, a series of N-aryl-acetamide derivatives were synthesized by condensation reactions, showcasing the versatility of acetamide groups in facilitating bond formation between aromatic systems and heterocycles (MahyavanshiJyotindra et al., 2011).